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Compound of Interest

2,5-Dimethoxy-4-
Compound Name:

nitrophenethylamine

Cat. No.: B1664026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethoxy-4-nitrophenethylamine, commonly known as 2C-N, is a psychedelic
compound belonging to the 2C family of phenethylamines. First synthesized by Alexander
Shulgin, its unique pharmacological profile and effects have made it a subject of interest within
the scientific community. This technical guide provides a comprehensive overview of 2C-N,
including its chemical identity, synthesis, pharmacology, and the intracellular signaling
pathways it modulates. All quantitative data is presented in structured tables, and key
experimental protocols and biological pathways are visualized to facilitate a deeper
understanding for research and drug development purposes.

Chemical Identification
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Identifier Value

2-(2,5-dimethoxy-4-nitrophenyl)ethan-1-
IUPAC Name ( Y phenyl)

amine[1][2]
CAS Number 261789-00-8[1][2][3]
Molecular Formula C10H14N204[1][2]
Molar Mass 226.232 g/mol [1]
Synonyms 2C-N, 4-Nitro-2,5-dimethoxyphenethylamine[1]

Experimental Protocols
Synthesis of 2,5-Dimethoxy-4-nitrophenethylamine (2C-
N)

The synthesis of 2C-N is detailed in Alexander Shulgin's book, "PiHKAL (Phenethylamines |
Have Known and Loved)."[1] The primary method involves the nitration of 2,5-
dimethoxyphenethylamine (2C-H).

Experimental Workflow: Synthesis of 2C-N
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Step 1: Nitration

. . Mixed Acid
(2,5-D|methoxyphenethylamlne (2C-HD ((Sulfuric Acid & Nitric Acid))

Crude 2C-N

Step 2: Purification

y

Gure 2,5-Dimethoxy-4-nitrophenethylamine (2C—ND
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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